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Compound of Interest

Compound Name: 5-Chloro-4-methoxypyrimidine

Cat. No.: B054106

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core chemical properties,
synthesis, and analytical methodologies related to 5-Chloro-4-methoxypyrimidine, a key
heterocyclic building block in medicinal chemistry and drug discovery.

Core Chemical Properties

5-Chloro-4-methoxypyrimidine is a substituted pyrimidine with the chemical formula
C5H5CIN20.[1] Its chemical structure consists of a pyrimidine ring substituted with a chloro
group at the 5-position and a methoxy group at the 4-position. The accurate determination of its
physicochemical properties is fundamental for its application in synthetic chemistry.

Property Value Reference
CAS Number 114969-94-7 [1]
Molecular Formula C5H5CIN20 [1][2]
Molecular Weight 144.56 g/mol [11[2]

Purity >98% [1]

Note: Experimental data such as melting point, boiling point, and solubility for 5-Chloro-4-
methoxypyrimidine are not readily available in the public domain. Researchers should

© 2025 BenchChem. All rights reserved. 1/4 Tech Support


https://www.benchchem.com/product/b054106?utm_src=pdf-interest
https://www.benchchem.com/product/b054106?utm_src=pdf-body
https://www.benchchem.com/product/b054106?utm_src=pdf-body
https://www.calpaclab.com/5-chloro-4-methoxypyrimidine-min-98-100-mg/ala-c189802-100mg
https://www.calpaclab.com/5-chloro-4-methoxypyrimidine-min-98-100-mg/ala-c189802-100mg
https://www.calpaclab.com/5-chloro-4-methoxypyrimidine-min-98-100-mg/ala-c189802-100mg
https://amp.chemicalbook.com/ProductChemicalPropertiesCB31051053_EN.htm
https://www.calpaclab.com/5-chloro-4-methoxypyrimidine-min-98-100-mg/ala-c189802-100mg
https://amp.chemicalbook.com/ProductChemicalPropertiesCB31051053_EN.htm
https://www.calpaclab.com/5-chloro-4-methoxypyrimidine-min-98-100-mg/ala-c189802-100mg
https://www.benchchem.com/product/b054106?utm_src=pdf-body
https://www.benchchem.com/product/b054106?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b054106?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

perform experimental determination for specific applications.

Synthesis and Reactivity

While a specific, detailed experimental protocol for the synthesis of 5-Chloro-4-
methoxypyrimidine is not widely published, a general understanding of its synthesis can be
derived from the preparation of related substituted pyrimidines. The synthesis of chloro-
methoxy-pyrimidines often involves the chlorination of a corresponding hydroxypyrimidine
precursor.

A plausible synthetic route could involve the chlorination of 4-methoxy-5-hydroxypyrimidine.
However, a more common industrial approach for similar compounds involves the dichlorination
of a dihydroxypyrimidine followed by a selective nucleophilic substitution of one of the chloro
groups with a methoxy group.

Logical Synthesis Workflow:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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and industry. Email: info@benchchem.com
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